Cas no 1214359-95-1 (4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 1214359-95-1
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 4998547
• Update Time: 2025-06-13

4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid
• 4'-fluoro-2-nitrobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H8FNO4/c14-10-4-1-8(2-5-10)11-6-3-9(13(16)17)7-12(11)15(18)19/h1-7H,(H,16,17)
• InChI Key： TWSAKAXQLCTXEK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Additional information on 4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid

4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 1214359-95-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 1214359-95-1) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its synthesis, physicochemical properties, and applications in drug discovery and development.

Synthesis of 4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid:

The synthesis of 4'-fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid involves several well-documented steps. One common approach is the coupling of 4-fluorophenylboronic acid with 2-nitrobenzoic acid using a palladium-catalyzed Suzuki-Miyaura coupling reaction. This method has been widely adopted due to its high yield and mild reaction conditions. The resulting intermediate is then subjected to further functional group transformations to achieve the desired product. Recent advancements in catalytic systems have further optimized this process, making it more efficient and environmentally friendly.

Physicochemical Properties:

4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid exhibits a range of physicochemical properties that make it suitable for various applications in medicinal chemistry. It has a molecular weight of 303.26 g/mol and a melting point of approximately 200°C. The compound is slightly soluble in water but highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations.

The presence of the fluoro and nitro groups imparts unique electronic properties to the molecule, enhancing its reactivity and biological activity. The fluoro group increases the lipophilicity of the compound, which can improve its membrane permeability and bioavailability. The nitro group, on the other hand, can be reduced to an amino group under physiological conditions, providing a potential mechanism for prodrug activation.

Applications in Medicinal Chemistry:

4'-Fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid has shown promise in several areas of medicinal chemistry, particularly in the development of new therapeutic agents. One notable application is its use as a building block for the synthesis of potent inhibitors of various enzymes involved in disease pathways. For example, recent studies have demonstrated that derivatives of this compound exhibit strong inhibitory activity against kinases, which are key targets in cancer therapy.

In addition to enzyme inhibition, 4'-fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid has been explored for its potential as an anti-inflammatory agent. Research has shown that certain derivatives can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This makes it a valuable candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Clinical Trials and Future Prospects:

The clinical potential of compounds derived from 4'-fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid is currently being evaluated through various preclinical and clinical studies. Early results have been promising, with several derivatives showing favorable pharmacokinetic profiles and low toxicity levels. These findings have paved the way for further investigation into their therapeutic efficacy.

In conclusion, 4'-fluoro-2-nitro-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 1214359-95-1) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of new therapeutic agents targeting a range of diseases. Ongoing research continues to uncover new possibilities for its use in drug discovery and development.